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Compound Focus: 2-Pentadecanone

CAS No.: 2345-28-0

Cat. No.: S573501

Physical & Chemical Properties

This table summarizes the basic properties of 2-Pentadecanone, which are fundamental for troubleshooting

formulation and handling issues.

Property Specification / Value

CAS Number 2345-28-0 [1] [2]

Molecular Formula C15H300 [3] [1] [2]

Molecular Weight 226.40 g/mol [1] [2]

Melting Point 37-41 °C [1]

Boiling Point 293.3 £ 3.0 °C (at 760 mmHg) [1]

Flash Point 83.9 +12.6 °C [1]

Physical Form Soft, waxy mass or flakes at room temperature [4]
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Safety & In Vivo Profile

This data, derived from an acute toxicity study in rats, is crucial for establishing safe handling procedures

and dosing guidelines in animal models.

Parameter Finding / Outcome

Tested Acute Dose 300 mg/kg (oral, rats) [5]

Mortality / Toxicity No mortality or signs of toxicity observed [5]

Signs

Liver & Kidney No significant differences in ALP, ALT, GGT, AST, creatinine, or urea levels
Function vs. control [5]

Histopathology No histological changes in liver or kidney tissues [5]

Experimental Protocol (Acute Oral Toxicity)

¢ Animal Model: Sprague Dawley rats [5]

e Dosing: A single oral dose of 300 mg/kg 2-Pentadecanone was administered to fasted animals. The
control group received 5% Tween 20. [5]

e Observation: Animals were observed for 14 days for any signs of toxicity or mortality. [5]

e Sample Collection: On the final day, blood was collected for biochemical analysis (liver and kidney
function tests), and organs (liver, kidney) were harvested for histological examination. [5]

Handling & Pre-formulation Guide

¢ Initial Handling: Due to its waxy, solid state, 2-Pentadecanone is often shipped as flakes or pellets.
[4] You may need to gently warm the container in a water bath at 35-40 °C to melt the contents before
weighing or use. [4]

¢ Creating Stock Solutions: For accurate dosing, especially in in vitro assays, it is recommended to
pre-dissolve the melted compound into a carrier like dipropylene glycol at a concentration of around
10% before making further dilutions. This prevents re-crystallization in your final solution. [4]

¢ General Safety: While the in vivo data suggests low acute oral toxicity, standard laboratory safety
precautions should be followed: wear gloves and safety glasses, ensure good ventilation, and avoid
direct skin/eye contact. Never smell the material directly from the bottle. [4]
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Experimental Designh & Data Interpretation

e Gastroprotective Model Protocol: A study demonstrating the gastroprotective effect of 2-
Pentadecanone can serve as a reference for designing animal experiments. [5]

o Animal Pre-treatment: Fasted rats are divided into groups and pre-treated orally with either a
vehicle (e.g., 5% Tween 20), a positive control (e.g., Omeprazole at 20 mg/kg), or 2-
Pentadecanone (e.g., 10 and 20 mg/kg). [5]

o Ulcer Induction: One hour after pre-treatment, gastric ulcers are induced in all groups by oral
administration of 1 mL of absolute ethanol. [5]

o Sacrifice and Analysis: Animals are sacrificed one hour after ethanol administration.
Stomachs are collected for macroscopic evaluation of lesions, measurement of mucus content,
and histological and biochemical analysis (e.g., antioxidant enzymes like SOD and CAT, lipid
peroxidation marker MDA). [5]

¢ Interpreting Activity in Extracts: Be aware that 2-Pentadecanone has been identified as a
component in complex natural extracts (e.g., from Ziziphus mucronata [6] and Endarachne
binghamiae [7]) that show various biological activities. When reviewing literature, carefully assess
whether an observed effect is attributable to 2-Pentadecanone itself or the result of synergistic
interactions within a mixture.

Troubleshooting Workflow

The following diagram outlines a logical approach to diagnosing common issues when working with 2-

Pentadecanone in an experimental setting.

Key Considerations for Your Guide

e Context is Critical: The biological effects of 2-Pentadecanone can vary significantly depending on
the experimental system (e.g., pure compound vs. complex extract). Always clarify this context in your
troubleshooting guides.

e Consult Original Sources: For detailed methodologies, | recommend consulting the full texts of the
cited papers, particularly for specific analytical techniques like GC-MS used for compound
identification [6] [7] or detailed immunohistochemistry protocols [5].

¢ Verify Current Standards: The safety data and experimental protocols provided are based on
existing literature. It is always best practice to cross-reference this information with the latest
manufacturer's Safety Data Sheet (SDS) and current institutional animal care guidelines.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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